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Compound of Interest

Compound Name: 3-Chloro-2-nitrophenol

Cat. No.: B096774

CAS Number: 17802-02-7

This technical guide provides a comprehensive overview of 3-Chloro-2-nitrophenol, a
valuable chemical intermediate for researchers, scientists, and professionals in drug
development. This document details its chemical and physical properties, safety and handling
guidelines, spectroscopic data, and a known synthesis protocol.

Chemical and Physical Properties

3-Chloro-2-nitrophenol is a substituted aromatic compound with the molecular formula
CeHaCINOs.[1] It presents as a solid at room temperature. A summary of its key quantitative
properties is provided in Table 1.

Table 1: Physical and Chemical Properties of 3-Chloro-2-nitrophenol
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Property Value Source(s)
CAS Number 17802-02-7 [2]
Molecular Formula CeH4CINO3 [1]
Molecular Weight 173.55 g/mol [1]

Melting Point 41-42 °C

Boiling Point 250.8 + 20.0 °C at 760 mmHg [3]

Density 1.6 +£0.1 g/cm3 [3]

Flash Point 105.5+21.8°C [3]

Vapor Pressure

0.013 mmHg at 25°C

[4]

Solubility

While quantitative data is
limited, it is described as

having moderate water

solubility.[5] It is expected to be

more soluble in organic

solvents.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-Chloro-2-

nitrophenol. The following data has been reported:

Table 2: Spectroscopic Data for 3-Chloro-2-nitrophenol

Spectrum Type

Data

Source

1H NMR (CDCls, 400 MHz)

59.45 (s, 1H), 7.39 (t, J = 8.0
Hz, 1H), 7.06-7.10 (m, 2H)

13C NMR (CDCls, 100 MHz)

0 155.1, 134.8, 134.7, 129.5,
124.0, 118.5
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Synthesis Protocol

A method for the synthesis of 3-Chloro-2-nitrophenol has been described in the patent
literature. The process involves the nitration of m-chlorophenol.

Experimental Protocol: Synthesis of 3-Chloro-2-
hitrophenol

Materials:

e m-Chlorophenol

e Concentrated Nitric Acid (HNO3)
o Acetate solvent (e.g., acetic acid)

o Apparatus for chemical synthesis, including reaction vessel and purification equipment (e.g.,
column chromatography).

Procedure:

 In a suitable reaction vessel, dissolve m-chlorophenol in an acetate solvent. The ratio of the
volume of acetic acid to the mass of m-chlorophenol should be between 4:1 and 8:1 (mL/qg).

[6]

e To this solution, add concentrated nitric acid to initiate the substitution reaction. The reaction
temperature should be maintained between 20°C and 30°C.[6]

 After the reaction is complete, remove the solvent.

e The crude product is then purified by column chromatography to yield 3-Chloro-2-
nitrophenol.[6]

A visual representation of this synthesis workflow is provided below.
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Synthesis Workflow for 3-Chloro-2-nitrophenol
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Synthesis of 3-Chloro-2-nitrophenol

Biological Activity

Currently, there is a limited amount of publicly available information specifically detailing the
biological activities, such as signaling pathway modulation or enzyme inhibition, of 3-Chloro-2-

nitrophenol.

However, studies on related chlorinated nitrophenol isomers may offer some insights. For
instance, research on 2-chloro-4-nitrophenol has identified a bacterial degradation pathway
involving 1,2,4-benzenetriol.[7] Additionally, studies on 2-chloro-5-nitrophenol have shown that
it can be degraded by Ralstonia eutropha JMP134 through chemoselective nitro group
reduction and reductive dechlorination.[8][9] It is important to note that these findings are for
different isomers and may not be directly applicable to 3-Chloro-2-nitrophenol. Further
research is required to elucidate the specific biological profile of 3-Chloro-2-nitrophenol.
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Safety and Handling

3-Chloro-2-nitrophenol is classified as a hazardous substance. It is harmful if swallowed, in
contact with skin, or if inhaled.[1] It is also known to cause skin and serious eye irritation.[1]

Table 3: GHS Hazard Information for 3-Chloro-2-nitrophenol

Hazard Class Hazard Statement GHS Pictogram

Acute toxicity, Oral (Category

2 H302: Harmful if swallowed lraalt text
Acute toxicity, Dermal H312: Harmful in contact with r,
_ laalt text

(Category 4) skin
Skin corrosion/irritation o I

H315: Causes skin irritation l=alt text
(Category 2)
Serious eye damage/eye H319: Causes serious eye Iy
o o lraalt text
irritation (Category 2A) irritation
Acute toxicity, Inhalation o I

H332: Harmful if inhaled lalt text

(Category 4)

Specific target organ toxicity — )
) H335: May cause respiratory .
Single exposure (Category 3), S lralt text
) o irritation
Respiratory tract irritation

Data sourced from PubChem.[1]

Recommended Handling Precautions:

e Use only in a well-ventilated area or under a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

¢ Avoid breathing dust, fumes, gas, mist, vapors, or spray.
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» Wash hands thoroughly after handling.

» Store in a tightly closed container in a cool, dry place.

A logical workflow for handling a hazardous chemical like 3-Chloro-2-nitrophenol is outlined
below.
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Safe Handling Workflow for 3-Chloro-2-nitrophenol
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Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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